molecular formula C20H16N2O5S2 B2873035 4-(3-((E)-5-((E)-3-(furan-2-yl)allylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid CAS No. 899997-83-2

4-(3-((E)-5-((E)-3-(furan-2-yl)allylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid

Cat. No. B2873035
CAS RN: 899997-83-2
M. Wt: 428.48
InChI Key: WRKXNFDBNBQCSY-TZWKYVIBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with multiple functional groups, including a furan ring, a thioxothiazolidinone ring, and a benzoic acid moiety. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and their reactivity. The furan ring, thioxothiazolidinone ring, and benzoic acid moiety could potentially undergo a variety of chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .

Scientific Research Applications

Anticancer Applications

Several studies have highlighted the potential of thioxothiazolidin-4-one derivatives and related compounds in cancer therapy. These compounds exhibit significant anticancer activities through various mechanisms, including inhibiting tumor growth, tumor-induced angiogenesis, and inducing apoptosis in cancer cells. For instance, derivatives have shown to reduce tumor volume, cell number, and enhance the life span in mouse models bearing Ehrlich Ascites Tumor (EAT), demonstrating strong antiangiogenic effects and suppression of tumor-induced endothelial proliferation (Chandrappa et al., 2010). Additionally, certain compounds bearing the thioxothiazolidinone moiety have shown moderate to strong antiproliferative activity against human leukemia cell lines, highlighting the critical role of substituted aryl rings in enhancing anticancer properties (Chandrappa et al., 2009).

Antimicrobial Applications

Research has also explored the antimicrobial potential of these compounds. For example, derivatives of 4-thiazolidinones have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds exhibit significant antimicrobial activity against a range of gram-positive and gram-negative bacteria, as well as fungal species, suggesting their potential as broad-spectrum antimicrobial agents (Patel & Shaikh, 2010).

properties

IUPAC Name

4-[3-[(5E)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16N2O5S2/c23-17(21-14-8-6-13(7-9-14)19(25)26)10-11-22-18(24)16(29-20(22)28)5-1-3-15-4-2-12-27-15/h1-9,12H,10-11H2,(H,21,23)(H,25,26)/b3-1+,16-5+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRKXNFDBNBQCSY-TZWKYVIBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)C=CC=C2C(=O)N(C(=S)S2)CCC(=O)NC3=CC=C(C=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=COC(=C1)/C=C/C=C/2\C(=O)N(C(=S)S2)CCC(=O)NC3=CC=C(C=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16N2O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3-((E)-5-((E)-3-(furan-2-yl)allylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.